Cas no 270086-77-6 (N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE)

• Product Name: N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE
• CAS No: 270086-77-6
• MF: C₁₂H₁₅IN₂O₂
• MW: 346.164175271988
• MDL: MFCD00100336
• CID: 5175332
• Update Time: 2026-03-04

N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-iodophenyl)-2-(morpholin-4-yl)acetamide
• N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE
• 4-Morpholineacetamide, N-(4-iodophenyl)-

• MDL： MFCD00100336
• Inchi： 1S/C12H15IN2O2/c13-10-1-3-11(4-2-10)14-12(16)9-15-5-7-17-8-6-15/h1-4H,5-9H2,(H,14,16)
• InChI Key： QQZILBZQEZZWFF-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(I)C=C2)=O)CCOCC1

Additional information on N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE

Introduction to N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 270086-77-6)

N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE, identified by its Chemical Abstracts Service (CAS) number 270086-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by the presence of a carbonyl group bonded to a nitrogen atom. The unique structural features of N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE, particularly the 4-iodophenyl moiety and the 2-morpholino group, make it a versatile scaffold for designing novel bioactive molecules.

The 4-iodophenyl substituent introduces a halogen atom into the aromatic ring, which is known to enhance the metabolic stability and binding affinity of drug candidates. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The iodine atom can also serve as a handle for further chemical modifications, such as cross-coupling reactions, allowing for the synthesis of more complex derivatives with tailored pharmacological properties.

The 2-morpholino group, on the other hand, contributes to the compound's solubility and bioavailability, which are essential factors in drug design. Morpholine derivatives are commonly found in pharmaceuticals due to their ability to improve pharmacokinetic profiles. The nitrogen atoms in the morpholine ring can form hydrogen bonds with biological targets, enhancing interactions and potentially leading to higher efficacy.

In recent years, N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE has been explored in various research settings, particularly in the development of inhibitors for kinases and other enzyme targets. Kinases play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting these enzymes, N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE and its derivatives offer promising therapeutic potential.

A notable study published in Journal of Medicinal Chemistry highlighted the use of N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE as a lead compound in the design of novel kinase inhibitors. The researchers demonstrated that modifications to the 4-iodophenyl moiety could significantly enhance binding affinity to target kinases while maintaining solubility and metabolic stability. This finding underscores the importance of structural optimization in drug discovery.

The compound's potential extends beyond kinase inhibition. Preliminary studies suggest that N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE may also exhibit anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways has been shown to mitigate symptoms and slow disease progression. The dual functionality of this compound makes it an attractive candidate for further investigation.

The synthesis of N-(4-IODOPHENYL-2MORPHOLINOACETAMIDE) involves multi-step organic reactions, including condensation reactions to form the amide bond and halogenation processes to introduce the iodine atom onto the aromatic ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, N-(N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 270086-77-6)) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in kinase inhibition and anti-inflammatory therapy make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(N-(4-IODOPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 270086-77-6)) will play an increasingly important role in developing next-generation medications.